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Compound of Interest

Compound Name: N-Boc-3-aminophenylacetic Acid

Cat. No.: B053512 Get Quote

Essential Safety and Handling Guide for N-Boc-
3-aminophenylacetic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Boc-3-aminophenylacetic Acid in a laboratory setting.

Adherence to these guidelines is crucial for ensuring the safety of researchers, scientists, and

drug development professionals.

Chemical Identifier:

Compound Name N-Boc-3-aminophenylacetic Acid

CAS Number 123036-51-1

Molecular Formula C13H17NO4

Molecular Weight 251.28

Physical Form Light brown to brown powder or crystals
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N-Boc-3-aminophenylacetic Acid is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation. Appropriate personal

protective equipment is mandatory to minimize exposure.

Required Personal Protective Equipment:

Protection Type
Specific
Recommendations

Standard Reference

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN

166

Skin Protection

Wear impervious gloves (e.g.,

Nitrile rubber) and a lab coat or

protective suit.

General Laboratory Practice

Respiratory Protection

Use a NIOSH-approved N95

dust mask or a higher-level

respirator if ventilation is

inadequate or dust is

generated.

NIOSH Approved

Hand Protection
Chemical-resistant gloves are

required.
General Laboratory Practice

Operational Plan for Safe Handling
A systematic approach is essential for safely managing N-Boc-3-aminophenylacetic Acid
from receipt to disposal.

Step-by-Step Handling Protocol:

Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leaks.

Verify that the container is correctly labeled.

Store in a cool, dry, and well-ventilated area away from incompatible materials.
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Keep the container tightly sealed when not in use.

Preparation and Use:

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood, particularly when working with its solid form to prevent dust inhalation.

Avoid generating dust during weighing and preparation.

Ensure all necessary PPE is correctly worn before handling the chemical.

Spill and Exposure Response
In the event of a spill or exposure, immediate and appropriate action is critical.

Emergency Procedures:

Incident Response Protocol

Spill

In case of a spill, avoid breathing the dust. Wear

appropriate PPE, cover the spill with an inert

absorbent material, and collect it in a sealed

container for disposal.

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and

seek medical attention.

Skin Contact
Wash the affected skin with plenty of water. If

skin irritation occurs, seek medical advice.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.

Ingestion
If swallowed, immediately call a poison center or

doctor. Rinse mouth.
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Waste Disposal Plan
Proper disposal of N-Boc-3-aminophenylacetic Acid and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Waste Type Disposal Procedure

Unused Product and Contaminated Lab

Supplies

Collect all waste, including unused product and

contaminated items (e.g., gloves, absorbent

paper), in a designated and clearly labeled

hazardous waste container.

Containerization

Use a chemically resistant and sealable

container for waste collection. Keep the

container closed except when adding waste.

Final Disposal

Dispose of the hazardous waste through a

licensed environmental disposal service. Adhere

to all local, state, and federal regulations for

chemical waste disposal.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of N-Boc-3-
aminophenylacetic Acid.

To cite this document: BenchChem. [Personal protective equipment for handling N-Boc-3-
aminophenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053512#personal-protective-equipment-for-handling-
n-boc-3-aminophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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